Cas no 1094209-34-3 (1H-Indole-6-sulfonyl chloride)

• Product Name: 1H-Indole-6-sulfonyl chloride
• CAS No: 1094209-34-3
• MF: C₈H₆ClNO₂S
• MW: 215.656739711761
• MDL: MFCD19200213
• CID: 5243165
• PubChem ID: 55280258
• Update Time: 2026-03-08

1H-Indole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-indole-6-sulfonyl chloride
• 1H-indole-6-sulfonylchloride
• 1H-Indole-6-sulfonyl chloride

• MDL： MFCD19200213
• Inchi： 1S/C8H6ClNO2S/c9-13(11,12)7-2-1-6-3-4-10-8(6)5-7/h1-5,10H
• InChI Key： XAVWTRDQHMLGOL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C=CNC=2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-6-sulfonyl chloride

1H-Indole-6-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1094209-34-3, commonly referred to as 1H-Indole-6-sulfonyl chloride, is a highly versatile and significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and its wide-ranging applications in drug discovery, materials science, and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent advancements associated with 1H-Indole-6-sulfonyl chloride.

1H-Indole-6-sulfonyl chloride is a derivative of indole, a heterocyclic aromatic compound with a nitrogen atom in its structure. The sulfonyl chloride group attached at the 6-position of the indole ring imparts unique reactivity and functionality to the molecule. Its molecular formula is C₈H₅ClNOS, and it has a molecular weight of 205.6 g/mol. The compound exists as a crystalline solid under standard conditions and is soluble in common organic solvents such as dichloromethane and acetonitrile.

The synthesis of 1H-Indole-6-sulfonyl chloride typically involves the sulfonation of indole followed by chlorination. Recent studies have explored alternative methods to improve the efficiency and scalability of this synthesis. For instance, researchers have employed microwave-assisted synthesis to achieve higher yields and shorter reaction times. These advancements have made 1H-Indole-6-sulfonyl chloride more accessible for large-scale applications in pharmaceuticals and materials science.

In terms of applications, 1H-Indole-6-sulfonyl chloride serves as an intermediate in the synthesis of various bioactive compounds. Its sulfonyl chloride group acts as an electrophilic site, enabling nucleophilic substitutions with amines, alcohols, and other nucleophiles. This reactivity has been exploited in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent research has highlighted the potential of 1H-Indole-6-sulfonyl chloride in drug delivery systems. Scientists have utilized its reactivity to design prodrugs that can be activated under specific physiological conditions. For example, studies published in 2023 demonstrate how this compound can be used to create stimuli-responsive drug delivery systems that release therapeutic agents upon exposure to certain pH levels or enzymes.

Beyond pharmaceuticals, 1H-Indole-6-sulfonyl chloride has found applications in materials science. Its ability to form stable covalent bonds with various functional groups makes it an ideal building block for constructing advanced materials such as polymers and nanoparticles. Researchers have reported the use of this compound in synthesizing biocompatible polymers for tissue engineering applications.

The latest advancements in computational chemistry have also shed light on the electronic properties of 1H-Indole-6-sulfonyl chloride. Density functional theory (DFT) calculations have revealed that the sulfonyl chloride group significantly alters the electronic distribution of the indole ring, enhancing its reactivity towards nucleophilic attacks. These insights are paving the way for more efficient synthetic strategies and novel applications.

In conclusion, 1H-Indole-6-sulfonyl chloride (CAS No. 1094209-34-3) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application techniques, position it as a key player in modern organic chemistry research.